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Compound of Interest

Compound Name:
N-benzyl-5,5-dimethyloxolan-3-

amine

Cat. No.: B2448697 Get Quote

Technical Guide: N-benzyl-5,5-dimethyloxolan-3-
amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of N-
benzyl-5,5-dimethyloxolan-3-amine, a compound of interest in various research and

development applications.

Molecular Data Summary
The fundamental molecular characteristics of N-benzyl-5,5-dimethyloxolan-3-amine are

summarized in the table below for quick reference and comparison.

Property Value

Molecular Formula C13H19NO

Molecular Weight 205.3 g/mol

This data is derived from established chemical databases and provides a foundational

understanding of the compound's composition and mass.[1][2]
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Methodology for Determination of Molecular Weight
and Formula
The molecular formula and weight are determined through a combination of structural analysis

and calculation based on atomic masses.

Experimental Protocol: Determination of Molecular Formula

Structural Elucidation: The chemical structure of N-benzyl-5,5-dimethyloxolan-3-amine is

first determined using analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy and Mass Spectrometry (MS).

Atom Counting: Once the structure is confirmed, the number of atoms for each element

(Carbon, Hydrogen, Nitrogen, and Oxygen) is counted.

Carbon (C): 13 atoms

Hydrogen (H): 19 atoms

Nitrogen (N): 1 atom

Oxygen (O): 1 atom

Formula Assignment: Based on the atom count, the molecular formula is assigned as

C13H19NO.[1][2]

Experimental Protocol: Calculation of Molecular Weight

Atomic Weight Reference: Standard atomic weights for each element are utilized:

C: 12.011 u

H: 1.008 u

N: 14.007 u

O: 15.999 u
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Calculation: The molecular weight is calculated by summing the atomic weights of all atoms

in the molecular formula:

Molecular Weight = (13 * 12.011) + (19 * 1.008) + (1 * 14.007) + (1 * 15.999)

Molecular Weight = 156.143 + 19.152 + 14.007 + 15.999 = 205.301 g/mol

Rounding: The calculated value is typically rounded to an appropriate number of significant

figures, resulting in 205.3 g/mol .[2]

Logical Relationship Diagram
The following diagram illustrates the logical flow from the chemical name to its fundamental

molecular properties.

Figure 1: Molecular Property Derivation
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Caption: Logical flow from chemical name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2448697#n-benzyl-5-5-dimethyloxolan-3-amine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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